![molecular formula C7H12ClNO2 B3433248 Methyl 2-azabicyclo[2.1.1]hexane-5-carboxylate hydrochloride CAS No. 1824260-58-3](/img/structure/B3433248.png)
Methyl 2-azabicyclo[2.1.1]hexane-5-carboxylate hydrochloride
Overview
Description
“Methyl 2-azabicyclo[2.1.1]hexane-5-carboxylate hydrochloride” is a chemical compound with the CAS Number: 1824260-58-3 . It has a linear formula of C7H12ClNO2 . The compound is solid in its physical form .
Molecular Structure Analysis
The InChI code for this compound is 1S/C7H11NO2.ClH/c1-10-6 (9)7-2-5 (3-7)4-8-7;/h5,8H,2-4H2,1H3;1H . This code provides a standard way to encode the compound’s molecular structure and can be used to generate a visual representation of the molecule.Physical And Chemical Properties Analysis
The compound has a molecular weight of 177.63 . It is solid in its physical form .Mechanism of Action
Methyl 2-azabicyclo[2.1.1]hexane-5-carboxylate hydrochloride works by selectively inhibiting the activity of this compound, an enzyme that breaks down neurotransmitters such as serotonin, norepinephrine, and dopamine. By inhibiting the activity of this enzyme, the levels of these neurotransmitters are increased, leading to an improvement in mood and a reduction in symptoms of various neurological and psychiatric disorders.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound are primarily related to its ability to increase the levels of neurotransmitters such as serotonin, norepinephrine, and dopamine. This leads to an improvement in mood and a reduction in symptoms of various neurological and psychiatric disorders.
Advantages and Limitations for Lab Experiments
One of the main advantages of Methyl 2-azabicyclo[2.1.1]hexane-5-carboxylate hydrochloride is its selectivity for this compound, which reduces the risk of side effects associated with non-selective MAO inhibitors. However, one of the limitations of this compound is its relatively short half-life, which requires frequent dosing in order to maintain therapeutic levels.
Future Directions
There are several future directions for research on Methyl 2-azabicyclo[2.1.1]hexane-5-carboxylate hydrochloride. One area of interest is its potential use in the treatment of substance abuse disorders, particularly cocaine addiction. Another area of interest is its potential use in the treatment of neurodegenerative disorders such as Alzheimer's disease. Additionally, there is a need for further research on the safety and efficacy of this compound in different patient populations.
Scientific Research Applications
Methyl 2-azabicyclo[2.1.1]hexane-5-carboxylate hydrochloride has been studied extensively for its potential therapeutic applications. It has been found to be effective in treating various neurological and psychiatric disorders such as depression, anxiety, and Parkinson's disease. It has also been studied for its potential use in the treatment of substance abuse disorders such as cocaine addiction.
Safety and Hazards
The compound has been classified with the GHS07 pictogram, indicating that it can be harmful if swallowed, in contact with skin, or if inhaled . Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray and washing thoroughly after handling . In case of ingestion or skin contact, specific measures such as calling a poison center or doctor and rinsing mouth are recommended .
properties
IUPAC Name |
methyl 2-azabicyclo[2.1.1]hexane-5-carboxylate;hydrochloride |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H11NO2.ClH/c1-10-7(9)6-4-2-5(6)8-3-4;/h4-6,8H,2-3H2,1H3;1H |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
GMPGBNGGBCTYHE-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)C1C2CC1NC2.Cl |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H12ClNO2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
177.63 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
1824260-58-3 |
Source
|
| Record name | methyl 2-azabicyclo[2.1.1]hexane-5-carboxylate hydrochloride | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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